N-(4-chloro-2-methylphenyl)-N-[2-oxo-2-(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)ethyl]methanesulfonamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-N-[2-oxo-2-(3-oxo-2,4-dihydroquinoxalin-1-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C18H18ClN3O4S/c1-12-9-13(19)7-8-15(12)22(27(2,25)26)11-18(24)21-10-17(23)20-14-5-3-4-6-16(14)21/h3-9H,10-11H2,1-2H3,(H,20,23)
• InChI Key: BCDPBGTWJHVKIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)N(CC(=O)N2CC(=O)NC3=CC=CC=C32)S(=O)(=O)C
• Molecular Formula: C18H18ClN3O4S
• Molecular Weight: 407.9 g/mol

Description

N-(4-chloro-2-methylphenyl)-N-[2-oxo-2-(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)ethyl]methanesulfonamide is a useful research compound. Its molecular formula is C18H18ClN3O4S and its molecular weight is 407.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 407.0706549 g/mol and the complexity rating of the compound is 681. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methodologies and Characterization

Syntheses of Quinoline and Quinoxaline Derivatives

Research focuses on developing efficient synthetic routes for quinoline and quinoxaline derivatives, utilizing methanesulfonyl as a protective group and exploring novel compound formations through reactions like the Krohnke reaction. These syntheses are critical for generating compounds with potential biological activities or for further chemical transformations (Mizuno et al., 2006).

Biological Activities

Inhibition of Methionine Aminopeptidase by Quinolinyl Sulfonamides

Certain quinolinyl sulfonamides have been identified as potent inhibitors of the methionine aminopeptidase (MetAP), which is significant due to MetAP's role in protein synthesis and potential as a therapeutic target. These findings highlight the biological importance of sulfonamide derivatives in modulating enzymatic activities (Huang et al., 2006).

Corrosion Inhibition

Quinoxaline Derivatives as Corrosion Inhibitors

Studies have shown that quinoxaline derivatives can serve as effective corrosion inhibitors for metals, such as mild steel, in acidic media. This application is vital for industries looking to protect infrastructure and machinery against corrosion. The inhibitory effect is attributed to the adsorption of these compounds on the metal surface, forming a protective layer that reduces corrosion rates (Olasunkanmi et al., 2016).